Cas no 1502725-98-5 (3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one)

• Product Name: 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one
• CAS No: 1502725-98-5
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 5042042
• Update Time: 2025-08-03

3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Thiazol-2-ylmethyl)cyclohexan-1-one
• 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one

• Inchi： 1S/C10H13NOS/c12-9-3-1-2-8(6-9)7-10-11-4-5-13-10/h4-5,8H,1-3,6-7H2
• InChI Key： GQQNYLXSKDYMJD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC1CC(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2

Additional information on 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one

Comprehensive Overview of 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one (CAS No. 1502725-98-5)

3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one (CAS No. 1502725-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole ring linked to a methylcyclohexanone moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

The compound's thiazole component is a critical pharmacophore, often associated with antimicrobial, antiviral, and anticancer properties. This has led to a surge in studies investigating 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one as a precursor for novel therapeutics. Recent publications highlight its role in developing kinase inhibitors, which are pivotal in treating conditions like diabetes and neurodegenerative diseases. The methylcyclohexanone segment further enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability.

In agrochemical applications, CAS No. 1502725-98-5 is being evaluated for its efficacy as a scaffold for crop protection agents. Its structural flexibility allows modifications to target specific pests while minimizing environmental impact. With the growing demand for sustainable agriculture, this compound aligns with trends favoring eco-friendly alternatives to traditional pesticides.

Synthetic accessibility is another advantage of 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one. Modern green chemistry techniques, such as microwave-assisted synthesis, have streamlined its production, reducing waste and energy consumption. These advancements resonate with the pharmaceutical industry's push toward greener manufacturing processes.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. Its stability under various pH conditions also makes it suitable for formulation studies, addressing common challenges in drug delivery systems.

As interest in personalized medicine grows, CAS No. 1502725-98-5 is being explored in combinatorial chemistry libraries. Its modular design enables rapid derivatization, accelerating the discovery of lead compounds for precision therapies. This aligns with current trends in AI-driven drug design, where computational models predict optimal structural modifications.

In summary, 3-(1,3-Thiazol-2-yl)methylcyclohexan-1-one represents a convergence of innovation in medicinal chemistry and sustainable synthesis. Its multifaceted applications—from drug development to agrochemicals—underscore its relevance in addressing global health and food security challenges. Ongoing research continues to unlock its full potential, making it a compound to watch in the coming years.